5-(1,1-Difluoroethyl)-1,2-oxazol-3-amine

• IUPAC Name: 5-(1,1-difluoroethyl)-1,2-oxazol-3-amine
• InChI: InChI=1S/C5H6F2N2O/c1-5(6,7)3-2-4(8)9-10-3/h2H,1H3,(H2,8,9)
• InChI Key: URLSNSXYEZYXJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=NO1)N)(F)F
• Molecular Formula: C5H6F2N2O
• Molecular Weight: 148.11 g/mol
• CAS No.: 1556217-73-2

Description

Physical and Chemical Properties Analysis

The physical and chemical properties of 5-(1,1-Difluoroethyl)-1,2-oxazol-3-amine are not explicitly provided in the available resources.

Scientific Research Applications

Electrochemical Synthesis

The electrochemical synthesis of 5-methylene-1,3-oxazolidin-2-ones from acetylenic amines and carbon dioxide, avoiding toxic chemicals and catalysts, represents a significant application. This method offers good to excellent yields under mild conditions, highlighting the potential of electrochemical approaches in synthesizing oxazoline derivatives (Feroci et al., 2005).

Photochemical Synthesis

Research into the photochemistry of fluorinated heterocyclic compounds provides an expedient route for synthesizing fluorinated 1,3,4-oxadiazoles and 1,2,4-triazoles. This work emphasizes the utility of photochemical processes in the synthesis of target fluorinated structures, offering insights into the photoreactivity of fluorinated oxadiazoles (Pace et al., 2004).

Catalytic Rearrangements

The study on Lewis base-stabilized difluoroboranes showcases the induction of rearrangement reactions through reduction. This research underscores the role of radical mechanisms in bond cleavage and formation, contributing to our understanding of catalytic processes involving difluoroboranes (Yamashita et al., 2010).

Ugi Reactions

The utilization of Ugi reactions with ammonia demonstrates a straightforward assembly of Ugi adducts, leading to the synthesis of diverse 5-aminoazole compounds. This approach highlights the versatility of Ugi reactions in generating complex molecules from simple precursors (Thompson & Chen, 2009).

Amination Processes

Mechanistic studies on Rh(III)-mediated amido transfer processes reveal the efficiency of 1,4,2-dioxazol-5-one derivatives as amino sources. This research offers a deeper understanding of the C-H amination process, presenting a more efficient and cleaner alternative for amidation (Park et al., 2015).

Mechanism of Action

The mechanism of action of 5-(1,1-Difluoroethyl)-1,2-oxazol-3-amine is not explicitly mentioned in the available resources.

Safety and Hazards

The safety and hazards associated with 5-(1,1-Difluoroethyl)-1,2-oxazol-3-amine are not explicitly mentioned in the available resources.